Cas no 886497-05-8 (6-chloro-7-nitro-3h-2-benzofuran-1-one)

• Product Name: 6-chloro-7-nitro-3h-2-benzofuran-1-one
• CAS No: 886497-05-8
• MF: C₈H₄ClNO₄
• MW: 213.574661254883
• CID: 1930102
• PubChem ID: 7174167
• Update Time: 2025-06-10

6-chloro-7-nitro-3h-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-7-nitro-3h-2-benzofuran-1-one
• 6-Chloro-7-nitro-3H-isobenzofuran-1-one
• AC1OGS0E
• CTK7H7381
• SBB068241
• AG-A-89758
• KB-99473
• 6-chloro-7-nitro-1,3-dihydro-2-benzofuran-1-one
• 886497-05-8
• 6-Chloro-7-Nitroisobenzofuran-1(3H)-one
• DTXCID20379149
• DTXSID90428315
• 6-CHLORO-7-NITRO-3 H-ISOBENZOFURAN-1-ONE
• CS-0367382
• AKOS015833811

• MDL： MFCD06739590
• Inchi： 1S/C8H4ClNO4/c9-5-2-1-4-3-14-8(11)6(4)7(5)10(12)13/h1-2H,3H2
• InChI Key： DDFGQBSKMPCIFX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2COC(C=2C=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 212.98300
• Monoisotopic Mass: 212.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 72.12000
• LogP: 2.44180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides

Additional information on 6-chloro-7-nitro-3h-2-benzofuran-1-one

Comprehensive Overview of 6-Chloro-7-nitro-3H-2-benzofuran-1-one (CAS No. 886497-05-8): Properties, Applications, and Research Insights

6-Chloro-7-nitro-3H-2-benzofuran-1-one (CAS No. 886497-05-8) is a specialized organic compound belonging to the benzofuran derivatives family. Its unique molecular structure, featuring a chloro and nitro functional group, makes it a valuable intermediate in pharmaceutical and material science research. The compound's heterocyclic framework and electron-withdrawing substituents contribute to its reactivity, enabling diverse synthetic applications. Researchers often explore its potential in designing bioactive molecules, fluorescent probes, and polymeric materials, aligning with current trends in drug discovery and advanced material engineering.

In recent years, the demand for functionalized benzofurans like 6-Chloro-7-nitro-3H-2-benzofuran-1-one has surged due to their role in developing targeted therapies and sustainable materials. A growing number of studies highlight its utility in catalysis and photochemical reactions, addressing key challenges in green chemistry. For instance, its nitro group facilitates selective reductions, while the chloro substituent offers sites for further functionalization. These properties resonate with industry needs for atom-efficient synthesis and low-waste processes, topics frequently searched in academic and industrial databases.

The compound's spectral characteristics (e.g., IR, NMR, and UV-Vis profiles) are well-documented, aiding in its identification and purity assessment. Analytical techniques such as HPLC and mass spectrometry are commonly employed to ensure quality control, a critical aspect for laboratories focusing on high-precision synthesis. Users searching for "CAS 886497-05-8 analytical methods" or "6-Chloro-7-nitro benzofuran applications" will find this data particularly relevant. Additionally, its stability under various conditions makes it suitable for long-term storage, a practical consideration for researchers.

Emerging applications of 6-Chloro-7-nitro-3H-2-benzofuran-1-one include its use in organic electronics and optoelectronic devices, where its conjugated system enhances charge transport properties. This aligns with the rising interest in flexible electronics and energy-efficient displays, frequently discussed in tech forums. Furthermore, its potential as a scaffold for agrochemicals has garnered attention, reflecting broader concerns about sustainable agriculture and crop protection solutions.

Safety and handling guidelines for this compound emphasize standard laboratory practices, avoiding common pitfalls associated with nitroaromatics. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment (PPE) are recommended—details often queried by users seeking "safe handling of nitro-substituted benzofurans." Regulatory compliance varies by region, but its non-restricted status facilitates global research collaboration.

In summary, 6-Chloro-7-nitro-3H-2-benzofuran-1-one (CAS No. 886497-05-8) exemplifies the intersection of structural versatility and practical utility in modern chemistry. Its relevance to life sciences, materials innovation, and environmental sustainability ensures continued interest across multidisciplinary fields. For researchers exploring "benzofuran derivatives synthesis" or "nitroheterocycle reactivity," this compound offers a compelling case study in molecular design and application.